Cas no 2483-49-0 (Boc-Ala-ONp)

• Product Name: Boc-Ala-ONp
• CAS No: 2483-49-0
• MF: C₁₄H₁₈N₂O₆
• MW: 310.302524089813
• MDL: MFCD00038117
• CID: 280786
• PubChem ID: 57647282
• Update Time: 2025-04-19

Boc-Ala-ONp Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-, 4-nitrophenyl ester
• Boc-Ala-ONp
• Boc-L-Alanine 4-Nitrophenyl Ester
• Boc-L-alanine-4-nitrophenyl ester
• 4-nitrophenyl N-Boc-L-alanine ester
• 4-nitrophenyl tBoc-L-alanine ester
• Boc-Ala-p-nitrophenyl ester
• BOC-L-3-BROMOPHE
• Boc-L-3-Br-Phe-OH
• Boc-L-Ala-ONp
• N-Boc-3-broMo-L-phenylalanine
• N-Boc-L-3-bromophenylalanine
• N-Boc-L-alanine 4-nitrophenyl ester
• N-tert-butoxycarbonyl-L-alanine p-nitrophenyl ester
• N-t-butyl-oxycarbonyl-l-alanine p-nitrophenyl ester
• FD21087
• AKOS015889859
• 2483-49-0
• Boc-Ala-ONp, >=96.0% (HPLC)
• (S)-2-tert-butoxycarbonylamino-propionic acid 4-nitro-phenyl ester
• L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, 4-nitrophenyl ester
• A817516
• L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-,4-nitrophenyl ester
• 1-N-BOC-4-N-BENZYL-2-ETHYLPIPERAZINE
• J-015696
• BS-42177
• SUHFNHHZORGDFI-VIFPVBQESA-N
• CS-0158179
• NS00046267
• MFCD00038117
• SCHEMBL2390983
• (S)-4-nitrophenyl 2-(tert-butoxycarbonylamino)propanoate
• DB-318827
• 4-nitrophenyl (2S)-2-[(tert-butoxycarbonyl)amino]propanoate
• N-Boc-L-alanine p-nitrophenyl ester

• MDL： MFCD00038117
• Inchi： 1S/C14H18N2O6/c1-9(15-13(18)22-14(2,3)4)12(17)21-11-7-5-10(6-8-11)16(19)20/h5-9H,1-4H3,(H,15,18)/t9-/m0/s1
• InChI Key： SUHFNHHZORGDFI-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.11600
• Monoisotopic Mass: 310.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data available
• Density: 1.237
• Melting Point: No data available
• Boiling Point: 460.9±30.0 °C at 760 mmHg
• Flash Point: 232.6±24.6 °C
• Refractive Index: 1.528
• PSA: 110.45000
• LogP: 3.32750
• Sensitiveness: Light Sensitive

Boc-Ala-ONp Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：8
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters